Cas no 643042-43-7 (Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]-)

• Product Name: Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]-
• CAS No: 643042-43-7
• MF: C₁₇H₁₆ClN₅
• MW: 325.795441627502
• MDL: MFCD06369804
• CID: 4095722
• PubChem ID: 4878313
• Update Time: 2025-10-31

Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]-
• WAY-639418
• 7-Chloro-4-(4-(pyrimidin-2-yl)piperazin-1-yl)quinoline
• AKOS034156166
• Z31246724
• F76456
• CS-0597459
• CCG-284575
• HMS1735E11
• 7-chloro-4-[4-(pyrimidin-2-yl)piperazin-1-yl]quinoline
• DA-49968
• HY-47599
• 7-chloro-4-(4-pyrimidin-2-ylpiperazin-1-yl)quinoline
• 643042-43-7
• EX-A6280
• AS-87683

• MDL： MFCD06369804
• Inchi： 1S/C17H16ClN5/c18-13-2-3-14-15(12-13)19-7-4-16(14)22-8-10-23(11-9-22)17-20-5-1-6-21-17/h1-7,12H,8-11H2
• InChI Key： WFBQKKNGRBFJMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 325.1094232g/mol
• Monoisotopic Mass: 325.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.2Ų

Additional information on Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]-

Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl]

Quinoline, a heterocyclic aromatic compound, has been a subject of extensive research in the fields of organic chemistry and pharmacology. The compound CAS No 643042-43-7, specifically Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl], represents a unique derivative of quinoline with significant potential in drug discovery and development. This compound combines the structural features of quinoline, pyrimidine, and piperazine, making it a versatile molecule with diverse applications.

The synthesis of Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl] involves a series of intricate chemical reactions. The quinoline core serves as the foundation, with the chloro group at position 7 and the piperazine ring substituted at position 4. The piperazine moiety is further functionalized with a pyrimidine ring at position 2. This structure enhances the molecule's ability to interact with various biological targets, making it an attractive candidate for medicinal chemistry.

Recent studies have highlighted the potential of this compound in targeting specific enzymes and receptors. For instance, research has shown that Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl] exhibits inhibitory activity against certain kinases, which are critical in cellular signaling pathways. This makes it a promising lead compound for the development of anti-cancer agents. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating neurological disorders.

The pharmacokinetic properties of this compound have also been investigated. Studies indicate that it has moderate solubility and permeability, which are essential for its absorption and distribution in the body. However, further optimization may be required to improve its bioavailability and reduce potential toxicity. Researchers are exploring various strategies, including structural modifications and formulation techniques, to enhance its pharmacokinetic profile.

In terms of therapeutic applications, Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl] has shown promise in preclinical models of chronic diseases such as cancer and neurodegenerative disorders. Its ability to inhibit key enzymes involved in disease progression makes it a valuable tool in drug discovery. Moreover, its structural flexibility allows for further modification to target specific pathological conditions.

The development of this compound also aligns with current trends in personalized medicine. By targeting specific molecular markers, it has the potential to offer tailored treatments for patients with distinct genetic profiles. This approach not only enhances therapeutic efficacy but also minimizes adverse effects associated with conventional treatments.

In conclusion, Quinoline, 7-chloro-4-[4-(2-pyrimidinyl)-1-piperazinyl] represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity and therapeutic potential, positions it as a leading candidate for future drug development. Continued research into its properties and applications will undoubtedly contribute to the advancement of medical science and improve patient outcomes.